Cas no 26130-03-0 (1-(4-Chlorophenyl)-3-(6-methoxybenzo[d]thiazol-2-yl)urea)

• Product Name: 1-(4-Chlorophenyl)-3-(6-methoxybenzo[d]thiazol-2-yl)urea
• CAS No: 26130-03-0
• MF: C₁₅H₁₂ClN₃O₂S
• MW: 333.792680740356
• CID: 3063745
• PubChem ID: 750418
• Update Time: 2025-04-21

1-(4-Chlorophenyl)-3-(6-methoxybenzo[d]thiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-3-(6-methoxybenzo[d]thiazol-2-yl)urea
• N-(4-chlorophenyl)-N'-(6-methoxy-1,3-benzothiazol-2-yl)urea
• 26130-03-0
• 1-(4-chlorophenyl)-3-(6-methoxy-1,3-benzothiazol-2-yl)urea
• Oprea1_777611
• SCHEMBL4918017
• STK064393
• CCG-114813
• 1-(4-chlorophenyl)-3-(6-methoxy-2-benzothiazolyl)urea
• AKOS001654436

• Inchi： 1S/C15H12ClN3O2S/c1-21-11-6-7-12-13(8-11)22-15(18-12)19-14(20)17-10-4-2-9(16)3-5-10/h2-8H,1H3,(H2,17,18,19,20)
• InChI Key： JEAPDUIQVDFIQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NC1=NC2C=CC(=CC=2S1)OC)=O

Computed Properties

• Exact Mass: 333.0338755g/mol
• Monoisotopic Mass: 333.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 91.5Ų